![molecular formula C12H19NO4 B6180371 2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid CAS No. 2680767-41-1](/img/no-structure.png)
2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid
Overview
Description
2-{[(Tert-Butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid, also known as TBCA, is an organic molecule used for a variety of laboratory experiments. It is a versatile molecule that has been used in the synthesis of various organic compounds and has been used for a variety of scientific research applications. TBCA has a wide range of biochemical and physiological effects, and its advantages and limitations for lab experiments are well known.
Scientific Research Applications
2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, including amino acids, peptides, and nucleosides. It has also been used in the synthesis of various pharmaceuticals, such as antibiotics and anti-cancer drugs. Additionally, it has been used in the synthesis of various polymers and in the preparation of various catalysts.
Mechanism of Action
2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid acts as a nucleophile, meaning that it is able to form covalent bonds with other molecules. It is able to react with alkyl halides, alkoxides, alkyl amines, alkyl sulfonates, and alkyl alcohols, forming covalent bonds with them. It is also able to react with other organic molecules, such as amino acids and peptides, forming covalent bonds with them as well.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been shown to have antioxidant and anti-cancer properties. Additionally, it has been shown to have neuroprotective and anticonvulsant properties.
Advantages and Limitations for Lab Experiments
2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid has several advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and is relatively inexpensive compared to other organic molecules. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are a variety of future directions for the use of 2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid in scientific research. One potential direction is the use of this compound in the synthesis of novel organic compounds, such as peptides and nucleosides. Additionally, this compound could be used in the synthesis of polymers and catalysts, as well as in the development of new pharmaceuticals. Additionally, further research could be done to explore the biochemical and physiological effects of this compound, as well as its potential therapeutic applications. Finally, further research could be done to explore the potential of using this compound in the development of new materials, such as nanomaterials and biomaterials.
Synthesis Methods
2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid can be synthesized using a variety of methods. One of the most common methods is the Williamson ether synthesis, which involves the reaction of an alkyl halide and an alkoxide in the presence of a base. Another method is the Grignard reaction, which involves the reaction of an alkyl halide and a magnesium halide in the presence of a base. Other methods include the reaction of an alkyl halide and an alkyl amine, the reaction of an alkyl halide and an alkyl sulfonate, and the reaction of an alkyl halide and an alkyl alcohol.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(tert-butoxy)carbonyl]amino}bicyclo[2.1.1]hexane-2-carboxylic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "Bicyclo[2.1.1]hexane", "tert-Butyl carbamate", "Di-tert-butyl dicarbonate", "Sodium hydride", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Bicyclo[2.1.1]hexane is reacted with bromine to form 1-bromobicyclo[2.1.1]hexane.", "1-bromobicyclo[2.1.1]hexane is treated with sodium hydride to form the corresponding carbanion.", "The carbanion is reacted with di-tert-butyl dicarbonate to form the tert-butyl carbamate protected intermediate.", "The protected intermediate is treated with sodium hydroxide to remove the tert-butyl carbamate protecting group and form the corresponding amine.", "The amine is reacted with di-tert-butyl dicarbonate to form the tert-butyl carbamate protected intermediate.", "The protected intermediate is treated with hydrochloric acid to remove the tert-butyl carbamate protecting group and form the corresponding amine.", "The amine is reacted with ethyl acetate and sodium bicarbonate to form the bicyclic ring system.", "The resulting product is treated with hydrochloric acid to remove the tert-butoxycarbonyl protecting group and form the carboxylic acid group.", "The carboxylic acid group is neutralized with sodium bicarbonate to form the final product." ] } | |
| 2680767-41-1 | |
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
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